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For Researchers, Scientists, and Drug Development Professionals

Introduction
Pigment Yellow 16 (PY 16), a diarylide yellow pigment, is an organic compound valued for its

bright, greenish-yellow hue.[1][2] Chemically identified as N,N′-(3,3′-Dimethyl[1,1′-

biphenyl]-4,4′-diyl)bis{4-[(E)-(2,4-dichlorophenyl)diazenyl]-3-oxobutanamide}, it belongs to the

disazo class of colorants.[1] Its molecular formula is C34H28Cl4N6O4, and its CAS number is

5979-28-2.[1][3] Pigment Yellow 16 is utilized in a variety of applications, including printing

inks, plastics, and paints.[3][4] For scientific and pharmaceutical applications, particularly in the

formulation of colored coatings, markers, or other materials where long-term color stability is

critical, a thorough understanding of its lightfastness properties is essential. This guide provides

a detailed overview of the lightfastness of Pigment Yellow 16, including available quantitative

data, experimental testing protocols, and a conceptual overview of its potential degradation

under light exposure.

Physicochemical Properties
A summary of the key physicochemical properties of Pigment Yellow 16 is presented in Table

1. These properties can influence its performance and stability in various formulations.

Table 1: Physicochemical Properties of Pigment Yellow 16
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Property Value

CI Name Pigment Yellow 16

CI Number 20040

CAS Number 5979-28-2[3]

Molecular Formula C34H28Cl4N6O4[3]

Molecular Weight 726.44 g/mol [1]

Appearance Yellow solid[1]

Melting Point 325 °C[3]

Density ~1.4 g/cm³[3]

Lightfastness Properties of Pigment Yellow 16
Lightfastness is a critical property of a pigment that describes its resistance to fading or

changing color upon exposure to light.[5] For Pigment Yellow 16, the available data, primarily

from qualitative assessments and industry standards, indicates a good to very good

lightfastness, though this can be influenced by factors such as pigment concentration, the

binder system, and the presence of other components in a formulation.

The most common metric for reporting the lightfastness of pigments is the Blue Wool Scale

(BWS), an eight-step scale where 1 signifies very poor lightfastness and 8 represents excellent

lightfastness.[5][6] Each step on the scale represents approximately double the lightfastness of

the previous step.[7]

Table 2: Reported Lightfastness Ratings for Pigment Yellow 16
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Lightfastness Rating (BWS) Application/Conditions

6-7 Masstone in paints

6 Tint (1:10) in paints

Good General rating

Very Good General rating

Note: The specific test conditions for these ratings are not consistently reported in the available

literature.

Experimental Protocols for Lightfastness Testing
The lightfastness of pigments like Pigment Yellow 16 is evaluated using standardized

accelerated weathering tests that simulate exposure to indoor or outdoor light conditions over a

prolonged period. The most relevant standards for this purpose are ASTM D4303 and ISO 105-

B02.

ASTM D4303: Standard Test Methods for Lightfastness
of Colorants Used in Artists' Materials
This standard outlines several methods to accelerate the effects of long-term indoor

illumination on colorants.[8][9][10] Test Method C, which utilizes a xenon-arc apparatus, is

particularly relevant for simulating daylight filtered through window glass.[9][11][12]

Key Experimental Parameters for ASTM D4303 (Test Method C):

Apparatus: Xenon-arc weathering chamber.[9][11]

Light Source: Filtered xenon-arc lamp to simulate daylight.[11]

Irradiance Level: Typically controlled at a specific wavelength, for example, 0.35 W/m²/nm at

340 nm.[11][12]

Filters: Window glass filters to simulate indoor exposure.[12]
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Relative Humidity: Maintained at a constant level, often around 55 ± 5%.[11]

Temperature: Controlled using a black panel thermometer, with a typical temperature of 63 ±

2°C.[12]

Exposure Duration: Specimens are exposed until a specific total radiant exposure is reached

(e.g., 1260 MJ/m²) or until a noticeable color change is observed in comparison to a

reference material.[11]

Evaluation: Color change is quantified by measuring the CIE 1976 Lab* color difference

(ΔE*ab) before and after exposure.[9][12]

The following diagram illustrates a generalized workflow for lightfastness testing according to

ASTM D4303.
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Experimental Workflow: ASTM D4303 Lightfastness Testing

Sample Preparation

Initial Measurement

Accelerated Weathering

Post-Exposure Measurement

Evaluation

Prepare Pigment Dispersion
(e.g., in a binder)

Coat Substrate
(e.g., drawdown on card)

Dry/Cure Coated Sample

Measure Initial Color
(CIELAB Lab*)

Expose in Xenon-Arc Chamber
(ASTM D4303 Conditions)

Co-expose Blue Wool
Scale References

Measure Final Color
(CIELAB Lab)

Calculate Color Difference
(ΔEab)

Assign Lightfastness Rating
(Comparison to BWS)
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Conceptual Photodegradation of an Organic Pigment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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